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Abstract
Trioleyl phosphite, with the chemical formula C₅₄H₁₀₅O₃P, is a high molecular weight

organophosphorus compound.[1] Primarily utilized as a phosphite antioxidant and stabilizer in

polymer formulations, its physicochemical properties are of considerable interest in material

science and related fields.[2][3] While not a conventional active pharmaceutical ingredient, its

role as a potential excipient or in drug delivery systems warrants a thorough understanding of

its physical and chemical characteristics. This guide provides a comprehensive overview of the

known physicochemical properties of trioleyl phosphite, details relevant experimental protocols

for their determination, and presents logical workflows for its synthesis and analysis.

Physicochemical Properties
The quantitative physicochemical data for trioleyl phosphite are summarized in the tables

below. It is important to note that due to its high molecular weight and low volatility, properties

such as boiling point and melting point are not readily available, as the compound is likely to

decompose at elevated temperatures before these transitions can be observed.

Table 1: General and Physical Properties of Trioleyl
Phosphite
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Property Value Source

IUPAC Name
tris[(E)-octadec-9-enyl]

phosphite
[1]

Molecular Formula C₅₄H₁₀₅O₃P [1]

Molecular Weight 833.4 g/mol [1]

Appearance
Colorless to light orange/yellow

clear liquid
TCI America

Specific Gravity (20/20 °C) 0.88 TCI America

Refractive Index (n20/D) 1.47 TCI America

Flash Point 225 °C TCI America

Table 2: Computed Properties of Trioleyl Phosphite
Property Value Source

XLogP3 23.8 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 51 [1]

Exact Mass 832.78013420 Da [1]

Monoisotopic Mass 832.78013420 Da [1]

Topological Polar Surface Area 27.7 Å² [1]

Heavy Atom Count 58 [1]

Experimental Protocols
Detailed experimental protocols for determining the physicochemical properties of viscous, high

molecular weight liquids like trioleyl phosphite are crucial for accurate characterization. Below
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are methodologies for key experiments.

Determination of Specific Gravity
The specific gravity of trioleyl phosphite can be determined using the pycnometer or

hydrometer method.

Objective: To measure the ratio of the density of trioleyl phosphite to the density of a

reference substance, typically water.

Methodology (Pycnometer):

A clean, dry pycnometer (specific gravity bottle) of a known volume is weighed empty (m₁).

The pycnometer is filled with distilled water at a controlled temperature (e.g., 20°C) and

weighed (m₂).

The pycnometer is emptied, dried, and then filled with trioleyl phosphite at the same

controlled temperature and weighed (m₃).

The specific gravity (SG) is calculated using the formula: SG = (m₃ - m₁) / (m₂ - m₁).

Methodology (Hydrometer):

A sample of trioleyl phosphite is placed in a graduated cylinder of sufficient depth to allow

a hydrometer to float freely.

The liquid is brought to a specified temperature (e.g., 20°C).

The hydrometer is gently lowered into the liquid.

The specific gravity is read directly from the scale on the hydrometer stem at the point

where the surface of the liquid meets the scale.[4][5][6]

Determination of Refractive Index
The refractive index of viscous liquids like trioleyl phosphite can be measured using a

refractometer, following a standard method such as ASTM D1747.[7]
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Objective: To measure the extent to which light is refracted when passing through the

substance.

Apparatus: Abbe refractometer with a circulating bath for temperature control.

Methodology:

The refractometer prisms are cleaned with a suitable solvent (e.g., acetone or ethanol)

and allowed to dry.

The circulating bath is set to the desired temperature (e.g., 20°C) and allowed to

equilibrate with the prisms.

A few drops of the trioleyl phosphite sample are placed on the lower prism.

The prisms are closed and locked.

The light source is positioned, and the eyepiece is adjusted to view the crosshairs.

The measurement knob is turned until the boundary line between the light and dark fields

is centered on the crosshairs.

The refractive index is read from the instrument's scale.[8][9]

Synthesis of Trialkyl Phosphites (General Protocol)
While a specific protocol for trioleyl phosphite is not readily available in the cited literature, a

general method for the synthesis of trialkyl phosphites involves the reaction of phosphorus

trichloride with the corresponding alcohol in the presence of a base.[10]

Objective: To synthesize a trialkyl phosphite from an alcohol and phosphorus trichloride.

Reaction: PCl₃ + 3 R-OH + 3 Base → P(OR)₃ + 3 Base·HCl

Methodology:

The alcohol (e.g., oleyl alcohol) and a base (e.g., pyridine or a tertiary amine) are

dissolved in an inert, dry solvent (e.g., hexane or toluene) in a reaction vessel equipped
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with a stirrer, dropping funnel, and a condenser, under an inert atmosphere (e.g., nitrogen

or argon).[11]

The vessel is cooled in an ice bath.

A solution of phosphorus trichloride in the same solvent is added dropwise from the

dropping funnel with vigorous stirring, maintaining a low temperature.[11]

After the addition is complete, the reaction mixture is allowed to warm to room

temperature and may be gently refluxed to ensure the reaction goes to completion.

The precipitated base hydrochloride salt is removed by filtration.[11]

The solvent is removed from the filtrate under reduced pressure.

The resulting crude trialkyl phosphite can be purified by vacuum distillation, though for a

high molecular weight compound like trioleyl phosphite, other purification methods like

column chromatography may be necessary.

Mandatory Visualizations
Diagram 1: Generalized Synthesis of Trialkyl Phosphites
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Trioleyl Phosphite]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143741#physicochemical-properties-of-trioleyl-
phosphite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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